Cas no 489429-73-4 (1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone
• CAS No: 489429-73-4
• MF: C₉H₅F₆NO
• MW: 257.132523298264
• MDL: MFCD18071074
• CID: 1518681
• PubChem ID: 46838803
• Update Time: 2025-08-05

1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-Amino-5-(trifluoromethyl)phenyl]-2,2,2-trifluoroethanone
• 2-(Trifluoroacetyl)-4-(trifluoromethyl)aniline, 1-[2-Amino-5-(trifluoromethyl)phenyl]-2,2,2-trifluoroethan-1-one, 4-Amino-3-(trifluoroacetyl)benzotrifluoride
• 2'-AMINO-2,2,2-TRIFLUORO-5'-(TRIFLUOROMETHYL)ACETOPHENONE
• 1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone
• SB81548
• MFCD18071074
• AKOS027254588
• 1-[2-Amino-5-(trifluoromethyl)phenyl]-2,2,2-trifluoroethan-1-one
• 489429-73-4
• PS-11092
• 1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethan-1-one
• A918288
• GKGJOBCKNGVLON-UHFFFAOYSA-N
• DTXSID201182932
• CS-0317731

• MDL： MFCD18071074
• Inchi： 1S/C9H5F6NO/c10-8(11,12)4-1-2-6(16)5(3-4)7(17)9(13,14)15/h1-3H,16H2
• InChI Key： GKGJOBCKNGVLON-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(C(F)(F)F)=O)=C1)N)(F)F

Computed Properties

• Exact Mass: 257.02753276g/mol
• Monoisotopic Mass: 257.02753276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone

1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone: A Comprehensive Overview

1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone (CAS No. 489429-73-4) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a trifluoromethyl group, and a trifluoroacetyl group. The presence of these functional groups makes it a versatile molecule with potential uses in drug design, material science, and as an intermediate in chemical synthesis.

The chemical structure of this compound is composed of a phenyl ring substituted with an amino group at the 2-position and a trifluoromethyl group at the 5-position. The trifluoroacetyl group is attached to the phenyl ring via a ketone linkage. This arrangement creates a molecule with high stability due to the electron-withdrawing effects of the trifluoromethyl and trifluoroacetyl groups. Recent studies have shown that these groups enhance the compound's ability to act as a bioisostere, making it an attractive candidate for drug development.

Synthesis and Properties: The synthesis of 1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functionalization. The compound exhibits a high melting point and excellent thermal stability, which are advantageous for its use in high-temperature applications. Additionally, its solubility in organic solvents makes it suitable for various chemical reactions.

Applications in Pharmacology: Recent research has focused on the potential of this compound as a lead molecule in drug discovery. Its ability to modulate enzyme activity and interact with biological targets has been explored in several studies. For instance, investigations into its role as an inhibitor of kinase enzymes have shown promising results, suggesting its potential in the development of anti-cancer therapies.

Environmental Impact: The environmental fate and toxicity of 1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone have also been studied. Research indicates that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further studies are needed to fully understand its impact on aquatic ecosystems.

Future Directions: As interest in fluorinated compounds continues to grow due to their unique properties, 1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone is expected to play an increasingly important role in both academic research and industrial applications. Ongoing studies aim to explore its potential as a building block for advanced materials and as a component in novel therapeutic agents.

In conclusion, 1-(2-Amino-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone (CAS No. 489429-73-4) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable tool for researchers and industry professionals alike.